![molecular formula C17H10ClF3N2O2S B2681255 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide CAS No. 1226459-02-4](/img/structure/B2681255.png)
4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
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Overview
Description
The compound is a complex organic molecule. It contains a benzothiazine group, which is a type of heterocyclic compound . It also contains a trifluoromethyl group, which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom .
Synthesis Analysis
While specific synthesis information for this compound is not available, similar compounds have been synthesized from corresponding anilines . The synthesis process often involves several steps and requires careful control of conditions .Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) and mass spectrometry . These techniques can provide detailed information about the structure and connectivity of the atoms in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include measurements of melting point, boiling point, and solubility, as well as spectroscopic analyses .Scientific Research Applications
- In medicinal chemistry, it has been employed to synthesize bioactive compounds, such as piperidinols and penfluridol , a neuroleptic agent .
Organic Synthesis and Medicinal Chemistry
Thiooxazolidinone Synthesis
Mechanism of Action
Target of Action
It’s analogues have been shown to have analgesic effects, suggesting that they may interact with pain receptors or pathways .
Mode of Action
Its analogues have been shown to have potent analgesic efficacy, indicating that they may interact with their targets to modulate pain signaling .
Biochemical Pathways
Based on the analgesic effects of its analogues, it can be inferred that this compound may influence pathways related to pain perception .
Result of Action
Its analogues have been shown to have potent analgesic efficacy, suggesting that they may modulate pain signaling at the molecular and cellular levels .
properties
IUPAC Name |
4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClF3N2O2S/c1-10-2-5-16-15(6-10)23(9-12(8-22)26(16,24)25)11-3-4-14(18)13(7-11)17(19,20)21/h2-7,9H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUZPHAFNRHKREC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)S(=O)(=O)C(=CN2C3=CC(=C(C=C3)Cl)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClF3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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